N-tert-Butyloxycarbonylamino KU-0058948
N-tert-Butyloxycarbonylamino KU-0058948
Brand Name:
Vulcanchem
CAS No.:
874116-49-1
VCID:
VC0115014
InChI:
InChI=1S/C26H29FN4O4/c1-26(2,3)35-25(34)31-12-6-11-30(13-14-31)24(33)20-15-17(9-10-21(20)27)16-22-18-7-4-5-8-19(18)23(32)29-28-22/h4-5,7-10,15H,6,11-14,16H2,1-3H3,(H,29,32)
SMILES:
CC(C)(C)OC(=O)N1CCCN(CC1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F
Molecular Formula:
C26H29FN4O4
Molecular Weight:
480.5 g/mol
N-tert-Butyloxycarbonylamino KU-0058948
CAS No.: 874116-49-1
Reference Standards
VCID: VC0115014
Molecular Formula: C26H29FN4O4
Molecular Weight: 480.5 g/mol
| CAS No. | 874116-49-1 |
|---|---|
| Product Name | N-tert-Butyloxycarbonylamino KU-0058948 |
| Molecular Formula | C26H29FN4O4 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | tert-butyl 4-[2-fluoro-5-[(4-oxo-3H-phthalazin-1-yl)methyl]benzoyl]-1,4-diazepane-1-carboxylate |
| Standard InChI | InChI=1S/C26H29FN4O4/c1-26(2,3)35-25(34)31-12-6-11-30(13-14-31)24(33)20-15-17(9-10-21(20)27)16-22-18-7-4-5-8-19(18)23(32)29-28-22/h4-5,7-10,15H,6,11-14,16H2,1-3H3,(H,29,32) |
| Standard InChIKey | GIMHNPLCMDJBSP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1CCCN(CC1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F |
| Canonical SMILES | CC(C)(C)OC(=O)N1CCCN(CC1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F |
| Synonyms | tert-Butyl 4-[2-Fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoyl]-1,4-diazepane-1-carboxylate; 4-[5-[(3,4-Dihydro-4-oxo-1-phthalazinyl)methyl]-2-fluorobenzoyl]hexahydro-1H-1,4-diazepine-1-carboxylic Acid 1,1-Dimethylethyl Ester |
| PubChem Compound | 25131910 |
| Last Modified | Nov 11 2021 |
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